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Compound of Interest

Compound Name: 1,3-Dichlorobutane

Cat. No.: B052869 Get Quote

Technical Support Center: Safe Handling of 1,3-
Dichlorobutane
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling of flammable 1,3-Dichlorobutane, with a

specific focus on preventing static discharge.

Frequently Asked Questions (FAQs)
Q1: Why is static discharge a concern when handling 1,3-Dichlorobutane?

A1: 1,3-Dichlorobutane is a flammable liquid with a flash point of 31°C (87.8°F). This means

that at or above this temperature, it can produce enough vapor to form an ignitable mixture with

air. A static discharge can provide the necessary energy to ignite these vapors, leading to a fire

or explosion. The Safety Data Sheet (SDS) for 1,3-Dichlorobutane explicitly warns to take

precautionary measures against static discharge.

Q2: What are the primary sources of static electricity in a laboratory setting?

A2: Static electricity is generated by the contact and separation of materials, a process called

triboelectric charging. Common sources in a lab include:

Flow of liquids through pipes, hoses, or filters.
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Pouring or dispensing liquids.

Stirring or mixing.

Movement of personnel, particularly in dry environments.

Synthetic clothing.

Use of non-conductive materials like plastic or rubber.

Q3: How does humidity affect the risk of static discharge?

A3: Higher humidity levels in the air can help to dissipate static charges. Moisture in the air

makes surfaces slightly more conductive, allowing static charges to leak away more readily.

Conversely, low humidity environments increase the risk of static electricity accumulation. It is

recommended to maintain a relative humidity of at least 50% in areas where flammable liquids

are handled.

Q4: What are "bonding" and "grounding," and why are they important?

A4:

Bonding is the process of connecting two or more conductive objects with a conductor, such

as a wire, to equalize their electrical potential. This prevents a static spark from jumping

between the objects.

Grounding is the process of connecting a conductive object to the earth, which acts as a

large reservoir for electrical charge. This ensures that the object is at zero electrical potential.

Both bonding and grounding are critical safety measures to prevent the buildup of static

electricity when transferring flammable liquids.

Q5: Can I use plastic containers to store or transfer 1,3-Dichlorobutane?

A5: It is generally not recommended to use plastic containers for transferring flammable liquids,

as they are typically electrical insulators and can accumulate static charge. If non-metallic

containers must be used, special grounding procedures are necessary where a grounded lance
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or dip tube is in direct contact with the liquid. Whenever possible, use conductive containers

(e.g., metal safety cans) that can be properly bonded and grounded.

Troubleshooting Guide: Preventing Static Discharge
This guide addresses specific issues that may arise during experiments involving 1,3-
Dichlorobutane.
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Problem Possible Cause Solution

Suspected static buildup (e.g.,

"crackling" sounds, small

shocks)

Inadequate grounding or

bonding; Low humidity; Use of

non-conductive materials.

1. Immediately stop the

operation. 2. Verify that all

bonding and grounding

connections are secure and

making metal-to-metal contact.

3. Check the ambient humidity

and use a humidifier if it is too

low. 4. Replace non-

conductive equipment with

conductive or static-dissipative

alternatives where feasible.

Spark observed during liquid

transfer

A significant difference in

electrical potential between the

dispensing and receiving

containers.

1. IMMEDIATELY and safely

stop the transfer. 2. Move

away from the immediate area.

3. If there is no fire, review and

correct the bonding and

grounding setup before

resuming. Ensure a solid

connection is made before

starting the transfer. 4. If a fire

occurs, use a Class B fire

extinguisher.

Uncertainty about proper

grounding points in the lab

Lack of designated grounding

points or unclear identification.

1. Consult with your facility's

safety officer or facilities

management to identify

approved grounding points

(e.g., grounded metal water

pipes, building framework, or

dedicated grounding bus bars).

2. Do not assume any metal

object is a suitable ground.
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Physical and Chemical Properties of 1,3-
Dichlorobutane

Property Value

CAS Number 1190-22-3[1][2][3]

Molecular Formula C₄H₈Cl₂[2][3][4][5]

Molecular Weight 127.01 g/mol [2][4][6]

Appearance Colorless liquid[4][5]

Boiling Point 134 °C (lit.)[1]

Density 1.115 g/mL at 25 °C (lit.)[1]

Flash Point 31 °C (87.8 °F) - closed cup

Solubility in Water Insoluble[2]

Experimental Protocol: Safe Transfer of 1,3-
Dichlorobutane
This protocol outlines the detailed methodology for safely transferring 1,3-Dichlorobutane from

a larger container to a smaller one, minimizing the risk of static discharge.

Materials:

1,3-Dichlorobutane in a grounded dispensing container (e.g., a metal drum).

Approved receiving container (e.g., a metal safety can).

Bonding wire with clamps.

Grounding wire with clamps.

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, face shield,

and a flame-resistant lab coat.
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Calibrated humidity meter.

Procedure:

Area Preparation:

Ensure the transfer is performed in a well-ventilated area, preferably within a fume hood.

Remove all potential ignition sources from the vicinity.

Verify that the relative humidity is above 50%. If not, use a humidifier to increase it.

Personnel Grounding:

Before starting, touch a grounded metal object to dissipate any personal static charge.

Consider using anti-static footwear or a personal grounding strap if available.

Container Setup and Grounding:

Place the receiving container on a conductive surface.

Connect the dispensing container to a verified earth ground using a grounding wire.

Ensure the clamp makes a solid metal-to-metal connection, scraping off any paint or rust if

necessary.

Bonding:

Connect one clamp of the bonding wire to the grounded dispensing container.

Connect the other clamp of the bonding wire to the receiving container, again ensuring a

good metal-to-metal connection.

Liquid Transfer:

Once the containers are bonded and the dispensing container is grounded, you may begin

the transfer.

Dispense the liquid slowly and avoid splashing. Use a grounded metal funnel if necessary.
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Maintain contact between the dispensing nozzle and the receiving container if possible.

Completion:

After the transfer is complete, securely cap the receiving container.

Remove the bonding wire, then the grounding wire.

Clean up any minor spills immediately.

Visual Guides

Preparation Grounding & Bonding Transfer Completion

1. Prepare Ventilated Area
(Fume Hood) 2. Verify >50% Humidity 3. Don PPE 4. Ground Dispensing

Container
5. Bond Dispensing &
Receiving Containers

6. Dispense Slowly
(Avoid Splashing) 7. Cap Container 8. Remove Bonding Wire 9. Remove Grounding Wire

Click to download full resolution via product page

Caption: Workflow for the safe transfer of 1,3-Dichlorobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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